Cas no 2679939-48-9 ((2S)-3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: (2S)-3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2679939-48-9
• MF: C₇H₁₀FNO₄
• MW: 191.157005786896
• CID: 5645092
• PubChem ID: 165907041
• Update Time: 2025-06-28

(2S)-3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-fluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-28271777
• 2679939-48-9
• (2S)-3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C7H10FNO4/c1-2-3-13-7(12)9-5(4-8)6(10)11/h2,5H,1,3-4H2,(H,9,12)(H,10,11)/t5-/m1/s1
• InChI Key： LOTMPFAXJIOMKW-RXMQYKEDSA-N
• SMILES： FC[C@H](C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 191.05938596g/mol
• Monoisotopic Mass: 191.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

(2S)-3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic Acid: A Novel Compound with Promising Therapeutic Potential

Compound Identification and Structural Characteristics CAS No. 2679939-48-9 represents a unique organic molecule with a complex molecular framework. This compound features a central propanoic acid backbone modified with a fluoro substituent at the 3-position and a carbonylamino group. The prop-2-en-1-yloxy chain introduces functional groups that may significantly influence the compound's biological activity. The stereochemical configuration at the 2-position (2S) further differentiates this molecule from its enantiomers, suggesting potential for enantioselective interactions with biological targets.

Chemical Synthesis and Structural Analysis The synthesis of (2S)-3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid involves multi-step organic reactions. Key synthetic strategies include the formation of the prop-2-en-1-yloxy group through alkyne chemistry, followed by coupling with the carbonylamino moiety. The introduction of the fluoro substituent at the 3-position requires precise fluorination conditions to avoid side reactions. Recent studies have demonstrated that the prop-2-en-1-yloxy chain can be functionalized with various substituents to modulate solubility and metabolic stability, making this compound a versatile scaffold for drug development.

Biological Activity and Mechanism of Action Preliminary research on CAS No. 2679939-48-9 suggests potential applications in medicinal chemistry. The fluoro group at the 3-position may enhance hydrophobic interactions with target proteins, while the carbonylamino group could participate in hydrogen bonding with receptor sites. In vitro studies have shown that this compound exhibits selective binding to certain enzymes, potentially inhibiting pathways involved in inflammatory responses. The prop-2-en-1-yloxy chain may contribute to molecular recognition through specific conformational changes, a concept supported by recent computational models analyzing ligand-receptor interactions.

Pharmacological Applications and Research Trends Current research on (2S)-3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid focuses on its potential as a therapeutic agent. Emerging studies have explored its role in modulating signaling pathways associated with neurodegenerative diseases. The 2S stereochemistry appears to be critical for maintaining the compound's bioavailability, as demonstrated in pharmacokinetic analyses. Recent advances in medicinal chemistry have highlighted the importance of the prop-2-en-1-yloxy group in enhancing drug-target specificity, which could lead to the development of more effective treatments for conditions like Alzheimer's disease.

Structural Modifications and Derivative Development Researchers have investigated various structural modifications of CAS No. 2679939-48-9 to optimize its therapeutic properties. Modifications to the prop-2-en-1-yloxy chain have yielded derivatives with improved solubility and reduced toxicity. The fluoro substituent at the 3-position has been systematically studied to determine its impact on metabolic stability. These findings suggest that small changes in the molecular structure can significantly influence the compound's biological activity, a principle that is increasingly being applied in the design of new pharmaceutical agents.

Computational Modeling and Predictive Analysis Computational approaches have become essential in understanding the behavior of (2S)-3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid. Molecular dynamics simulations have revealed how the prop-2-en-1-yloxy chain interacts with biological membranes, while quantum mechanical calculations have provided insights into the electronic properties of the fluoro substituent. These computational tools are critical for predicting the compound's pharmacokinetic profile and potential side effects, enabling more efficient drug development processes.

Challenges and Future Directions Despite its promising properties, the development of CAS No. 2679939-48-9 faces several challenges. The stereochemical complexity of the 2S configuration requires precise synthetic methods, while the prop-2-en-1-yloxy chain may pose issues with metabolic stability. Future research should focus on optimizing these aspects through advanced synthetic techniques and structural modifications. Additionally, in vivo studies are needed to fully assess the compound's therapeutic potential and safety profile.

Conclusion and Therapeutic Implications (2S)-3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid represents a promising candidate for drug development due to its unique structural features and potential biological activity. The combination of the fluoro substituent, the prop-2-en-1-yloxy chain, and the 2S stereochemistry suggests that this compound could have significant therapeutic applications. Continued research into its pharmacological properties and structural modifications will be critical in translating this molecule into effective therapeutic agents.